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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386

Despite a comprehensive review of scientific literature and chemical databases, there is
currently insufficient information to provide detailed application notes and protocols for the use
of butyl ethylcarbamate as a primary solvent in chemical reactions. The available data on this
specific compound is limited to its basic physicochemical properties, with no documented
examples of its application as a reaction medium in organic synthesis or other chemical
processes.

While information on related carbamate compounds offers some general context, it does not
substitute for specific data on butyl ethylcarbamate. This report summarizes the available
information on butyl ethylcarbamate and related compounds, highlighting the current
knowledge gap regarding its use as a solvent.

Physicochemical Properties of Butyl
Ethylcarbamate

A summary of the known physical and chemical properties of butyl ethylcarbamate is
presented in Table 1. These properties are primarily derived from computational models and
database entries.

Table 1: Physicochemical Properties of Butyl Ethylcarbamate
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Property Value Source
Molecular Formula C7H15NO2 [1]
Molecular Weight 145.20 g/mol [1]
XLogP3-AA 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 5 [1]
Exact Mass 145.110278721 Da [1]

Context from Related Carbamates

While no specific solvent applications for butyl ethylcarbamate were found, information on
other carbamates provides some general understanding of this class of compounds. For
instance, ethyl carbamate, a related compound, has been historically used as a co-solvent in
pharmaceutical preparations.[2] However, its use has been curtailed due to its classification as
a carcinogen.[2] Other carbamates like methyl carbamate and butyl carbamate are described
as white crystalline solids at room temperature and are noted to be very soluble in water,
benzene, and ether.[2]

Synthesis of Carbamates: Solvents Used

Numerous publications describe the synthesis of various carbamates. However, in these
reported syntheses, butyl ethylcarbamate is not employed as a solvent. Instead, common
organic solvents are used. For example, the palladium-catalyzed synthesis of N-Boc-protected
anilines utilizes 1,4-dioxane as the solvent. In other syntheses of carbamate derivatives,
solvents such as tetrahydrofuran (THF) and dimethylformamide (DMF) are frequently
employed.

Logical Relationship: Solvent Selection in
Carbamate Synthesis
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The choice of a solvent is critical in chemical synthesis. The following diagram illustrates the
general considerations for solvent selection in the context of carbamate synthesis, based on
the reviewed literature.

General Solvent Selection Logic in Carbamate Synthesis

Reactant Solubility Reaction Temperature Reagent Compatibility Product Isolation

N

Click to download full resolution via product page

Caption: Factors influencing the choice of solvent in chemical synthesis.

Conclusion

The request for detailed application notes and protocols for butyl ethylcarbamate as a solvent
cannot be fulfilled at this time due to a lack of available scientific data. While the
physicochemical properties of the compound are documented, there are no published
examples of its use as a reaction solvent. Researchers and professionals in drug development
should exercise caution and conduct thorough preliminary studies to evaluate its suitability for
any specific application, given the absence of established protocols. Further research into the
solvent properties of butyl ethylcarbamate would be necessary to determine its potential utility
in chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Butyl Ethylcarbamate as a Solvent: An Examination of
Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15212386#butyl-ethylcarbamate-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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